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Compound of Interest

2-Ethyl-4-hydroxy-5-methyl-3(2H)-
Compound Name:
furanone

Cat. No.: B1203004

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homofuraneol, chemically known as 2-ethyl-4-hydroxy-5-methyl-3(2H)-furanone or 5-ethyl-4-
hydroxy-2-methyl-3(2H)-furanone, is a significant volatile organic compound that contributes a
sweet, caramel-like, and fruity aroma to a variety of food products. While its presence is well-
documented in processed foods as a product of the Maillard reaction, its natural occurrence in
fruits, particularly tropical varieties, is of great interest for flavor chemistry, food science, and
the development of natural flavoring agents. This technical guide provides a comprehensive
overview of the natural occurrence of homofuraneol and the closely related compound,
furaneol (4-hydroxy-2,5-dimethyl-3(2H)-furanone), in several tropical fruits. It details
guantitative data, biosynthetic pathways, and the experimental protocols used for their
analysis.

Natural Occurrence and Quantitative Data

The concentration of homofuraneol and furaneol in tropical fruits can vary significantly
depending on the fruit variety, ripeness, and geographical origin. The following table
summarizes the quantitative data reported in the scientific literature for these compounds in
select tropical fruits.
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Concentration

Tropical Fruit Cultivar/Variety Compound
Range
Pineapple Tainong No. 4 Furaneol 76.47 pg/kg[1]
Red Spanish Furaneol Not Quantified[2]
Various Furaneol 1.6 - 27.3 ppm[3]
Not Quantified, but
Mango Haden Furaneol identified as a key
odorant[4]
_ Mesifuran (methylated  Present in most
Various )
furaneol) cultivars[5]
Identified as an
Guava Pink Colombian Furaneol important aroma
contributor[6]
3-hydroxy-4,5- Identified as an
Pink Colombian dimethyl-2(5H)- important aroma
furanone contributor[6]
Not explicitly
quantified, but sulfur
Durian Monthong Furaneol compounds and
esters are major
volatiles[7][8]
Aroma profile
Jackfruit Various Not specified dominated by

esters[9]

Biosynthesis of Homofuraneol

The biosynthesis of furanones in plants is a complex process. While the pathway for
homofuraneol is not as extensively studied as that for furaneol, it is believed to follow a similar
enzymatic route originating from carbohydrate metabolism. The proposed pathway involves the
conversion of sugars into key intermediates that are then cyclized and modified to form the final
furanone structure. In yeast, it has been shown that 4-hydroxy-5-methyl-3(2H)-furanone can
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undergo a condensation reaction with acetaldehyde to form an intermediate, which is then
reduced to homofuraneol[10]. A similar mechanism may exist in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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